Cas no 107550-76-5 (2-Furanmethanol,tetrahydro-5-[6-(methylthio)-9H-purin-9-yl]-, (2S,5R)-)

• Product Name: 2-Furanmethanol,tetrahydro-5-[6-(methylthio)-9H-purin-9-yl]-, (2S,5R)-
• CAS No: 107550-76-5
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 181980
• PubChem ID: 451776
• Update Time: 2025-04-19

2-Furanmethanol,tetrahydro-5-[6-(methylthio)-9H-purin-9-yl]-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,tetrahydro-5-[6-(methylthio)-9H-purin-9-yl]-, (2S,5R)-
• [(2S,5R)-5-(6-methylsulfanylpurin-9-yl)oxolan-2-yl]methanol
• 2-Furanmethanol, tetrahydro-5-(6-(methylthio)-9H-purin-9-yl)-, (2S-cis)-
• 2-Furanmethanol, tetrahydro-5-[6-(methylthio)-9H-purin-9-yl]-, (2S-cis)-
• AC1L9PUC
• CHEMBL308307
• D2SMeP
• SureCN2045791
• [(2S,5R)-5-(6-methylsulfanylpurin-9-yl)tetrahydrofuran-2-yl]methanol
• 9-(2,3-Dideoxy-.beta.-D-ribofuranosyl)-6-(methylthio)purine
• SCHEMBL2045791
• 107550-76-5
• DTXSID30148085
• 9-(2,3-Dideoxy-beta-D-ribofuranosyl)-6-(methylthio)purine

• Inchi： 1S/C11H14N4O2S/c1-18-11-9-10(12-5-13-11)15(6-14-9)8-3-2-7(4-16)17-8/h5-8,16H,2-4H2,1H3/t7-,8+/m0/s1
• InChI Key： UFWRXJDSXCFZFA-JGVFFNPUSA-N
• SMILES： S(C)C1C2=C(N=CN=1)N(C=N2)[C@H]1CC[C@@H](CO)O1

Computed Properties

• Exact Mass: 266.084
• Monoisotopic Mass: 266.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 515.7°Cat760mmHg
• Flash Point: 265.7°C
• Refractive Index: 1.76
• PSA: 98.36000
• LogP: 1.21810